Cas no 67906-32-5 (5-anilino-2-[(p-tolyl)amino]terephthalic acid)

• Product Name: 5-anilino-2-[(p-tolyl)amino]terephthalic acid
• CAS No: 67906-32-5
• MF: C₂₁H₁₈N₂O₄
• MW: 362.378625392914
• CID: 967712
• PubChem ID: 106077
• Update Time: 2025-04-19

5-anilino-2-[(p-tolyl)amino]terephthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-anilino-2-[(p-tolyl)amino]terephthalic acid
• 2-((4-methylphenyl)amino)-5-(phenylamino)-1,4-Benzenedicarboxylic acid
• 1,4-Benzenedicarboxylic acid, 2-((4-methylphenyl)amino)-5-(phenylamino)-
• 2-[(4-methylphenyl)amino]-5-(phenylamino)benzene-1,4-dicarboxylic acid
• 5-Anilino-2-((p-tolyl)amino)terephthalic acid
• Terephthalic acid, 2-anilino-5-p-toluidino-
• EINECS 267-701-3
• NS00056281
• DTXSID20887032
• 67906-32-5
• SCHEMBL11647944
• 1,4-Benzenedicarboxylic acid, 2-[(4-methylphenyl)amino]-5-(phenylamino)-
• SVKUUKYLRANQTP-UHFFFAOYSA-N

• Inchi： 1S/C21H18N2O4/c1-13-7-9-15(10-8-13)23-19-12-16(20(24)25)18(11-17(19)21(26)27)22-14-5-3-2-4-6-14/h2-12,22-23H,1H3,(H,24,25)(H,26,27)
• InChI Key： SVKUUKYLRANQTP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C(=O)O)=CC=1NC1C=CC(C)=CC=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 362.12674
• Monoisotopic Mass: 362.126657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7
• XLogP3: 5.5

Experimental Properties

• Density: 1.378
• Boiling Point: 572.1°C at 760 mmHg
• Flash Point: 299.8°C
• Refractive Index: 1.718
• PSA: 98.66